S1P1 Potency and S1P3 Sparing
TC-SP 14 exhibits an S1P1/S1P3 EC50 ratio of 82.6, reflecting its designation as an 'S1P3-sparing' agonist. In head-to-head comparison within the same study, the parent benzothiazole compound 11 demonstrated an EC50 ratio of only 28.8 . Cross-study comparison with the clinically approved agonist FTY720 (fingolimod) reveals that FTY720 exhibits an EC50 ratio of approximately 5–10, indicating significantly lower selectivity for S1P1 over S1P3 . S1P3 agonism has been mechanistically linked to bradycardia in preclinical models, making this selectivity differential a critical parameter for experiments requiring S1P1-specific signaling without cardiovascular confounds .
| Evidence Dimension | S1P1/S1P3 Selectivity Ratio (EC50 S1P3 / EC50 S1P1) |
|---|---|
| Target Compound Data | EC50 S1P1 = 0.042 μM; EC50 S1P3 = 3.47 μM; Ratio = 82.6 |
| Comparator Or Baseline | Compound 11: EC50 S1P1 = 0.042 μM; EC50 S1P3 = 1.21 μM; Ratio = 28.8; FTY720: EC50 S1P1 = 0.3–0.6 nM; EC50 S1P3 = ~3 nM; Ratio = 5–10 |
| Quantified Difference | TC-SP 14 selectivity ratio is 2.9-fold higher than Compound 11 and 8- to 16-fold higher than FTY720 |
| Conditions | S1P1: receptor internalization assay in U2OS cells co-expressing eGFP; S1P3: calcium mobilization FLIPR assay in CHO-K1 cells co-expressing Gq/i5 G-protein (Lanman et al. 2011) |
Why This Matters
Higher S1P1/S1P3 selectivity reduces the risk of confounding cardiovascular effects, enabling cleaner interpretation of S1P1-mediated immune modulation in experimental systems.
- [1] Lanman, B. A., Cee, V. J., Cheruku, S. R., et al. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1). ACS Med. Chem. Lett. 2011, 2 (2), 102–106. View Source
- [2] Forrest, M., Sun, S. Y., Hajdu, R., et al. Immune Cell Regulation and Cardiovascular Effects of Sphingosine 1-Phosphate Receptor Agonists in Rodents Are Mediated via Distinct Receptor Subtypes. J. Pharmacol. Exp. Ther. 2004, 309 (2), 758–768. View Source
